5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-8-1-2-11(12(6-8)13(17)18)7-3-9(15)5-10(16)4-7/h1-6,16H,(H,17,18)
• InChI Key: HZWYXHRPURGACL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)O)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID70689386
• Molecular Weight: 250.20 g/mol
• CAS RN: 1261905-38-7

Description

5-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid (5F2H-Bz), also known as 5-fluoro-2-hydroxybenzoic acid, is a synthetic phenolic compound with a wide range of potential applications in scientific research. It is characterized by its high purity, with 95% of the compound being 5F2H-Bz. This compound has been studied extensively, with its synthesis, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments being well-documented.

Scientific Research Applications

5F2H-Bz has a wide range of applications in scientific research. It has been used as a substrate in enzymatic assays, as a reagent in organic syntheses, and as a fluorescent probe in fluorescence spectroscopy. It has also been used as a model compound for studying the mechanism of action of certain enzymes, such as the enzyme tyrosinase.

Mechanism of Action

The mechanism of action of 5F2H-Bz is still not fully understood. However, it is believed that the compound binds covalently to certain enzymes, such as tyrosinase, and inhibits their activity. This inhibition is thought to be due to the compound’s ability to chelate metal ions and interfere with the enzyme’s catalytic activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5F2H-Bz are still being studied. However, it has been shown to inhibit the activity of certain enzymes, such as tyrosinase, and to inhibit the growth of certain bacteria, such as Staphylococcus aureus. It has also been shown to have antioxidant activity, which may be beneficial in treating certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 5F2H-Bz in laboratory experiments is its high purity. This allows for more accurate results and greater reproducibility. The main limitation of using 5F2H-Bz is its cost. Due to the complexity of its synthesis, it is more expensive than other compounds with similar properties.

Future Directions

The potential future directions for the use of 5F2H-Bz in scientific research are numerous. It could be used to further investigate the mechanism of action of certain enzymes, such as tyrosinase, and to develop new therapeutic agents for treating diseases. It could also be used to develop new fluorescent probes for use in fluorescence spectroscopy, and to develop new organic syntheses for use in the pharmaceutical industry. Additionally, it could be used to further investigate the biochemical and physiological effects of the compound, and to develop new methods for synthesizing the compound.

Synthesis Methods

5F2H-Bz can be synthesized from commercially available starting materials, such as fluoroacetic acid, 3-fluoro-5-hydroxybenzaldehyde, and sodium hydroxide. The synthesis involves a series of reactions, including a nucleophilic substitution reaction, an acid-catalyzed condensation reaction, and an oxidation reaction. The final product is a white crystalline solid with a melting point of 133-135°C.